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Compound of Interest

Compound Name: CUMMINGTONITE

Cat. No.: B1174272

Introduction

Cummingtonite is a monoclinic amphibole mineral that forms a solid solution series with
grunerite, distinguished by a higher magnesium to iron ratio.[1][2] It is @ common constituent of
medium-grade regionally metamorphosed rocks, particularly those derived from mafic and
ultramafic protoliths, and is characteristic of metamorphosed iron formations.[2][3] Accurate
identification of cummingtonite in thin section is crucial for petrologic studies and requires
careful observation of its unique optical properties using polarized light microscopy.

Key Optical Properties for Identification
1. Plane-Polarized Light (PPL)

o Color and Pleochroism: Cummingtonite is typically colorless to pale green or pale brown in
thin section.[3][4] Any observed color and the degree of pleochroism increase with higher
iron content.[4] Magnesiume-rich varieties are often non-pleochroic, while iron-rich
cummingtonite may exhibit weak pleochroism, with Z showing a pale green hue and X and
Y being colorless.[1][2]

o Relief: The mineral displays moderate to high relief.[5][6]

» Habit and Cleavage: Cummingtonite typically forms bladed, columnar, or fibrous crystals.[2]
[3] Like other amphiboles, it exhibits two perfect prismatic cleavages on {110} that intersect

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1174272?utm_src=pdf-interest
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://pubs.geoscienceworld.org/minersoc/books/book/952/chapter/106846035/Cummingtonite-Grunerite-Mg-Fe2-Mn-7-Si8O22-OH-2
https://www.handbookofmineralogy.org/pdfs/cummingtonite.pdf
https://www.handbookofmineralogy.org/pdfs/cummingtonite.pdf
https://www.science.smith.edu/geosciences/petrology/petrography/cummingtonite/cummingtonite.html
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.science.smith.edu/geosciences/petrology/petrography/cummingtonite/cummingtonite.html
https://mints.uwc.ac.za/mints/view.php?id=1581865075
https://mints.uwc.ac.za/mints/view.php?id=1581865075
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://pubs.geoscienceworld.org/minersoc/books/book/952/chapter/106846035/Cummingtonite-Grunerite-Mg-Fe2-Mn-7-Si8O22-OH-2
https://www.handbookofmineralogy.org/pdfs/cummingtonite.pdf
https://www.youtube.com/watch?v=0ozllSA17gI
https://optical.minpet.org/5-amphiboles/
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.handbookofmineralogy.org/pdfs/cummingtonite.pdf
https://www.science.smith.edu/geosciences/petrology/petrography/cummingtonite/cummingtonite.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

at approximately 56° and 124°.[3][4] These cleavage angles are best observed in a cross-
section perpendicular to the c-axis, which will appear diamond-shaped.[4][6]

2. Cross-Polarized Light (XPL)

o Birefringence: The maximum birefringence of cummingtonite ranges from 0.020 to 0.037,
leading to interference colors up to the second order on the Michel-Lévy chart.[3]
Birefringence also tends to increase with iron content.[4]

» Twinning: One of the most diagnostic features of cummingtonite is the presence of fine,
polysynthetic (lamellar) twinning parallel to {100}.[1][3] These twins appear as distinct bands
of yellow and orange.[5]

o Extinction: Cummingtonite exhibits inclined extinction. The extinction angle (the angle
between the c-axis and the Z optical direction) varies from approximately 16° to 21°.[3][4]
This inclined extinction is a key feature that distinguishes it from orthorhombic amphiboles
like anthophyllite.[6]

e Optic Sign and 2V Angle: Cummingtonite is biaxial positive.[2][3] The 2V angle is typically
high, ranging from 70° to 90°.[2][3]

Distinguishing Cummingtonite from Similar Minerals

o Grunerite: As the iron-rich end-member of the series, grunerite has higher refractive indices
and birefringence.[1][7] A key distinction is the optic sign; the series changes from optically
positive (cummingtonite) to optically negative as iron content increases towards grunerite.
[7] Grunerite also has a smaller extinction angle, typically less than 15°.[1]

» Anthophyllite: Anthophyllite is the orthorhombic dimorph of magnesium-rich cummingtonite.
[8] The primary distinguishing feature is its parallel extinction in longitudinal sections,
whereas cummingtonite has inclined extinction.[6][7] Anthophyllite generally lacks the
characteristic polysynthetic twinning seen in cummingtonite.[6]

o Tremolite-Actinolite Series: Cummingtonite can be distinguished from tremolite and
actinolite by its higher refractive indices and its typically positive optic sign, as calcic
amphiboles are generally optically negative.[4][7]
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Data Presentation: Optical Properties of

Cummingtonite

Optical Property

Value

Notes

Crystal System

Monoclinic

Colorless to pale green or pale

Color increases with Fe

Color (PPL)
brown[3][9] content[4]
] Weak; X=Y=colorless, Z=pale More pronounced in Fe-rich
Pleochroism o
green[1][3] varieties
Relief Moderate to High[5][6]
Perfect on {110}, intersecting ) )
Cleavage Typical amphibole cleavage

at ~56° and 124°[3][4]

Birefringence (d)

0.020 - 0.037[3]

Up to second-order

interference colors

Extinction Inclined[3] Z"c = ~16°to 21°[3][4]
o Simple or multiple, parallel to Fine polysynthetic twinning is a
Twinning ] )
{100}[3][4] key diagnostic feature[1]
Optic Sign Biaxial (+)[2][3]
2V Angle 70° - 90°[2][3] Varies with Mg content[3]

Refractive Indices

o = 1.633-1.663, B = 1.638-
1.677, y = 1.655-1.697[3]

Indices decrease with Mg

content[3]

Experimental Protocols

Protocol 1: Thin Section Preparation

o Sample Selection: Choose a representative rock sample suspected to contain

cummingtonite.

o Cutting: Cut a small, flat slab from the rock sample using a rock saw with a diamond blade.
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o Grinding: Grind one surface of the slab on progressively finer abrasive grits (e.g., 220, 400,
600 silicon carbide) until it is perfectly flat and smooth.

e Mounting: Mount the polished surface to a glass microscope slide using a suitable adhesive
(e.g., epoxy resin).

« Slicing and Grinding: Once the adhesive has cured, use a cut-off saw to slice off the excess
rock, leaving a thin wafer attached to the slide. Carefully grind this wafer down to a standard
thickness of 30 micrometers. This thickness is critical for observing standardized interference
colors. Monitor the thickness by observing the interference colors of known minerals like
quartz or feldspar.

e Polishing: Polish the final surface with a fine abrasive slurry (e.g., 1-micrometer alumina) to
remove any scratches from the grinding process.

o Cleaning and Labeling: Clean the finished thin section thoroughly and label it appropriately.
Protocol 2: Petrographic Microscope Analysis for Cummingtonite Identification

« Initial Setup: Place the prepared thin section on the rotating stage of a petrographic
microscope.

e Plane-Polarized Light (PPL) Examination:

[e]

Begin with a low-power objective.
o Observe the mineral's habit. Look for elongate, prismatic, or fibrous crystals.[3]

o Note the color and assess for any pleochroism by rotating the stage. Cummingtonite will
be colorless to pale green/brown with weak pleochroism.[1][3]

o Assess the relief by comparing the mineral's brightness and boundary distinctness to the
surrounding minerals.

o lIdentify the characteristic amphibole cleavage, looking for two sets of intersecting lines at
approximately 60° and 120°.[5]

e Cross-Polarized Light (XPL) Examination:
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o Insert the analyzer to view the sample under cross-polarized light.

o Observe the interference colors. Note the maximum color and determine the birefringence
using a Michel-Lévy chart. Cummingtonite will show up to second-order colors.[3]

o Carefully look for twinning. The presence of fine, lamellar polysynthetic twins is a strong
indicator of cummingtonite.[1][3]

o Determine the extinction angle. Align a crystal's cleavage or long axis with the north-south
crosshair. Rotate the stage until the mineral goes extinct (appears black). The angle of
rotation is the extinction angle. Cummingtonite will have an inclined extinction of 16-21°.

[3]14]

e Conoscopic lllumination (Optional):

o Switch to a high-power objective and insert the Bertrand lens to observe the interference
figure.

o Determine the optic sign. For a grain showing a centered optic axis figure, the isogyres will
indicate if the mineral is biaxial positive.

o Confirmation and Differentiation:

o Synthesize all observed properties (color, cleavage, birefringence, twinning, and extinction
angle).

o Compare these properties to the known values for cummingtonite and other similar
amphiboles (grunerite, anthophyllite, actinolite) to confirm the identification.[1][6]

Mandatory Visualization
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Colorless to
Pale Green/Brown?
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Caption: Workflow for the optical identification of cummingtonite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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